![molecular formula C17H22ClN3O3S B2578061 (4-(2-Chlorophenyl)piperazin-1-yl)(1-(cyclopropylsulfonyl)azetidin-3-yl)methanone CAS No. 1428373-55-0](/img/structure/B2578061.png)
(4-(2-Chlorophenyl)piperazin-1-yl)(1-(cyclopropylsulfonyl)azetidin-3-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Anticancer and Antituberculosis Potential
A study highlights the synthesis of derivatives similar to the mentioned compound, showing significant in vitro anticancer activity against human breast cancer cell lines and antituberculosis activity against Mycobacterium tuberculosis. This suggests these compounds' potential in developing treatments for both cancer and tuberculosis (Mallikarjuna, Padmashali, & Sandeep, 2014).
Enzyme Inhibition and Therapeutic Applications
Another study involves the synthesis of derivatives that showed considerable inhibitory activity against the α-glucosidase enzyme, suggesting potential therapeutic applications in treating diseases like diabetes (Abbasi et al., 2019). Furthermore, compounds were evaluated for hemolytic and cytotoxic profiles, indicating their potential safety and efficacy as medications.
Apoptosis Inducing Ability and Tubulin Polymerization Inhibition
Derivatives were designed, synthesized, and screened for cytotoxic activity against various cancer cell lines, showing promising results in inducing apoptosis and inhibiting tubulin polymerization, highlighting a potential mechanism for anticancer activity (Manasa et al., 2020).
Antimicrobial Activity
New derivatives demonstrated good antimicrobial activity against tested pathogenic bacterial and fungal strains, suggesting their potential as novel antimicrobial agents (Mallesha & Mohana, 2014).
Alzheimer's Disease Therapeutic Agents
A series of multifunctional amides synthesized from a related compound showed moderate enzyme inhibitory potentials against enzymes like acetyl and butyrylcholinesterase, indicating their potential in developing new drugs against Alzheimer's disease (Hassan et al., 2018).
properties
IUPAC Name |
[4-(2-chlorophenyl)piperazin-1-yl]-(1-cyclopropylsulfonylazetidin-3-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22ClN3O3S/c18-15-3-1-2-4-16(15)19-7-9-20(10-8-19)17(22)13-11-21(12-13)25(23,24)14-5-6-14/h1-4,13-14H,5-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJXHGEBNUMIFKH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1S(=O)(=O)N2CC(C2)C(=O)N3CCN(CC3)C4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-(2-Chlorophenyl)piperazin-1-yl)(1-(cyclopropylsulfonyl)azetidin-3-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.